Cas no 1261825-85-7 (3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde)

• Product Name: 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde
• CAS No: 1261825-85-7
• MF: C₁₀H₁₀F₂O₂
• MW: 200.182010173798
• CID: 4985818
• Update Time: 2025-07-18

3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde

• Inchi： 1S/C10H10F2O2/c11-10(12)8-4-3-7(2-1-5-13)6-9(8)14/h3-6,10,14H,1-2H2
• InChI Key： YYVFVGDGQYLRNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1O)CCC=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 185
• XLogP3: 1.9
• Topological Polar Surface Area: 37.3

Additional information on 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde

Introduction to 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde (CAS No. 1261825-85-7)

3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde, also known by its CAS number 1261825-85-7, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a difluoromethyl group and a hydroxyphenyl moiety, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde consists of a propionaldehyde backbone attached to a substituted phenyl ring. The presence of the difluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The hydroxy group on the phenyl ring further enhances the compound's versatility by providing a site for potential functionalization and conjugation with other molecules.

In recent years, 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as an intermediate in the synthesis of novel antiviral agents. Research has shown that compounds derived from this aldehyde can exhibit potent antiviral activity against a range of viral pathogens, including influenza and coronaviruses.

A study published in the Journal of Medicinal Chemistry highlighted the synthesis and evaluation of a series of derivatives of 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde. The researchers found that certain derivatives demonstrated significant inhibition of viral replication in vitro, suggesting their potential as lead compounds for further development into antiviral drugs. The unique combination of the difluoromethyl and hydroxy groups was found to be crucial for the observed antiviral activity.

Beyond antiviral applications, 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde has also shown promise in the development of anticancer agents. A recent study published in Cancer Research investigated the use of this compound as a precursor for synthesizing small molecules that target specific cancer pathways. The researchers found that derivatives of this aldehyde were effective in inhibiting tumor growth in both cell culture and animal models, particularly in breast and lung cancer cell lines.

The pharmacological properties of 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde are not limited to antiviral and anticancer applications. Its unique structure also makes it an attractive candidate for developing new analgesic agents. A study published in the European Journal of Medicinal Chemistry explored the analgesic potential of derivatives derived from this aldehyde. The results showed that certain derivatives exhibited significant pain-relieving effects, comparable to those of established analgesics like morphine, but with fewer side effects.

The synthetic accessibility and functional versatility of 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde have made it a valuable tool for chemists and pharmacologists alike. Its ability to serve as a building block for a wide range of bioactive molecules has led to its widespread use in academic research and industrial drug discovery programs. The compound can be synthesized through various routes, including Grignard reactions, Wittig reactions, and transition metal-catalyzed cross-coupling reactions, providing chemists with multiple options for optimizing yield and purity.

In conclusion, 3-(4'-(Difluoromethyl)-3'-hydroxyphenyl)propionaldehyde (CAS No. 1261825-85-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents with diverse biological activities. Ongoing research continues to uncover new applications and optimize its use in drug discovery, further solidifying its importance in the field.